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Compound of Interest

Compound Name: Tetrahexylammonium chloride

CAS No.: 5922-92-9

Cat. No.: B1213433

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that serves as a

highly effective phase-transfer catalyst (PTC) in a variety of organic transformations. Its

lipophilic nature, owing to the six-carbon alkyl chains, allows for the efficient transport of anionic

reagents from an aqueous or solid phase into an organic phase, where they can react with

organic substrates. This methodology circumvents the mutual insolubility of reactants, often

leading to faster reaction rates, milder reaction conditions, higher yields, and greater selectivity

compared to conventional methods. These attributes make THAC a valuable tool in the

synthesis of fine chemicals, pharmaceutical intermediates, and other complex organic

molecules.

This document provides detailed application notes and experimental protocols for the use of

Tetrahexylammonium chloride in key organic synthetic reactions.
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Key Applications
Tetrahexylammonium chloride is utilized in a range of organic reactions, primarily as a

phase-transfer catalyst. Key application areas include:

Nucleophilic Substitution Reactions: Facilitating the reaction between an organic halide and

an inorganic nucleophile. A prominent example is the synthesis of nitriles from alkyl

chlorides.

Oxidation Reactions: Enabling the use of inorganic oxidizing agents (e.g., potassium

permanganate) in organic solvents for the oxidation of alcohols and other functional groups.

Williamson Ether Synthesis: Promoting the reaction between an alkoxide and an alkyl halide

to form an ether.

Polymerization Reactions: Acting as a catalyst or co-catalyst in certain polymerization

processes.

Application Note 1: Phase-Transfer Catalyzed
Nucleophilic Substitution - Synthesis of 1-
Cyanooctane
Objective: To provide a detailed protocol for the synthesis of 1-cyanooctane from 1-

chlorooctane and sodium cyanide using Tetrahexylammonium chloride as a phase-transfer

catalyst.

Background: The reaction between an alkyl halide, such as 1-chlorooctane, and an inorganic

salt, like sodium cyanide, is typically slow due to the immiscibility of the organic substrate and

the aqueous nucleophile. Tetrahexylammonium chloride overcomes this phase barrier by

forming an ion pair with the cyanide anion, which is soluble in the organic phase, thereby

facilitating a rapid SN2 reaction.[1][2][3][4][5][6] This method provides high yields of the

corresponding nitrile under relatively mild conditions.[1][2][6]

Experimental Protocol
Materials:
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1-Chlorooctane

Sodium Cyanide (NaCN)

Tetrahexylammonium chloride (THAC)

Decane (as solvent, optional)

Water

Dichloromethane (for extraction)

Anhydrous Magnesium Sulfate (for drying)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine 1-chlorooctane and an aqueous solution of sodium cyanide.

Catalyst Addition: Add a catalytic amount of Tetrahexylammonium chloride (typically 1-5

mol%) to the reaction mixture.

Reaction Conditions: Heat the biphasic mixture to 105 °C with vigorous stirring.[2][3] The

reaction is typically complete within 2-3 hours.[1]

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and add dichloromethane to extract the organic

phase.
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Separate the organic layer and wash it with water to remove any remaining inorganic

salts.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to

obtain the crude product.

Purification: The crude 1-cyanooctane can be purified by vacuum distillation if necessary.

Quantitative Data

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Logical Relationship: Phase-Transfer Catalysis Cycle

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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